Ethyl 6-[(benzenesulfonyl)methyl]-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate
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Description
Ethyl 6-[(benzenesulfonyl)methyl]-2-oxo-4-(3,4,5-trimethoxyphenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylate is a useful research compound. Its molecular formula is C23H26N2O8S and its molecular weight is 490.53. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activity
Researchers have synthesized a variety of arylazopyrazole and pyrimidone clubbed heterocyclic compounds, exploring their antimicrobial activities. One study demonstrated the synthesis of compounds that were evaluated for their antimicrobial potential against various bacteria and fungi, indicating the relevance of such compounds in the development of new antimicrobial agents Nikulsinh Sarvaiya, Sheetal Gulati, Harshil Patel (2019).
Catalytic and Synthetic Applications
A study detailed an unprecedented base-promoted cascade transformation of a pyrimidinone derivative into a novel tricyclic compound, showcasing the chemical reactivity of such compounds under strong base conditions and their potential utility in the synthesis of complex molecular structures A. Shutalev, A. Fesenko, D. Cheshkov, Dmitry V. Goliguzov (2008).
Chemical Transformation Studies
Research has also focused on the chemical transformations and synthesis of novel compounds through various reactions, including the aza-Wittig reaction followed by intramolecular cyclization. These studies contribute to the understanding of chemical processes and the development of new chemical entities with potential application in medicinal chemistry and material science P. S. Lebed', P. Kos, V. V. Polovinko, A. Tolmachev, M. Vovk (2009).
Pharmacological Investigations
Another dimension of research has been the pharmacological investigation of tetrahydropyrimidine derivatives for their potential as antihypertensive and anti-inflammatory agents. This line of inquiry underscores the importance of such compounds in the search for new therapeutic agents R. Chikhale, R. Bhole, P. Khedekar, K. Bhusari (2009).
Properties
IUPAC Name |
ethyl 6-(benzenesulfonylmethyl)-2-oxo-4-(3,4,5-trimethoxyphenyl)-3,4-dihydro-1H-pyrimidine-5-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N2O8S/c1-5-33-22(26)19-16(13-34(28,29)15-9-7-6-8-10-15)24-23(27)25-20(19)14-11-17(30-2)21(32-4)18(12-14)31-3/h6-12,20H,5,13H2,1-4H3,(H2,24,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLZUSXRLPPQADC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(NC(=O)NC1C2=CC(=C(C(=C2)OC)OC)OC)CS(=O)(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N2O8S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
490.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.